Benzene, 1-(1-methylethenyl)-2-(methylsulfonyl)-

• Molecular Formula: C10H12O2S
• Molecular Weight: 196.27 g/mol
• IUPAC Name: 1-methylsulfonyl-2-prop-1-en-2-ylbenzene
• InChI: InChI=1S/C10H12O2S/c1-8(2)9-6-4-5-7-10(9)13(3,11)12/h4-7H,1H2,2-3H3
• InChI Key: DKHQRAXBTPXWRP-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=CC=CC=C1S(=O)(=O)C

Description

Benzene,1-(1-methylethenyl)-2-(methylsulfonyl)- is an organic compound with the molecular formula C10H12O2S This compound is characterized by the presence of a benzene ring substituted with a methylethenyl group and a methylsulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzene,1-(1-methylethenyl)-2-(methylsulfonyl)- typically involves the alkylation of benzene with 1-methylethenyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the catalyst. The resulting product is then subjected to sulfonation using methylsulfonyl chloride in the presence of a base such as pyridine to yield the final compound.

Industrial Production Methods: Industrial production of Benzene,1-(1-methyle